Cas no 1314920-58-5 (2-(3-ethoxyphenyl)ethane-1-thiol)

2-(3-ethoxyphenyl)ethane-1-thiol structure
1314920-58-5 structure
Product Name:2-(3-ethoxyphenyl)ethane-1-thiol
CAS No:1314920-58-5
MF:C10H14OS
MW:182.282561779022
MDL:MFCD11521175
CID:5197989
PubChem ID:20522987
Update Time:2026-03-06

2-(3-ethoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 2-(3-ETHOXYPHENYL)ETHANE-1-THIOL
    • 2-(3-ethoxyphenyl)ethanethiol
    • Benzeneethanethiol, 3-ethoxy-
    • 2-(3-ethoxyphenyl)ethane-1-thiol
    • MDL: MFCD11521175
    • Inchi: 1S/C10H14OS/c1-2-11-10-5-3-4-9(8-10)6-7-12/h3-5,8,12H,2,6-7H2,1H3
    • InChI Key: PXFZWOTXFNKYPR-UHFFFAOYSA-N
    • SMILES: SCCC1C=CC=C(C=1)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 116
  • XLogP3: 2.8
  • Topological Polar Surface Area: 10.2

2-(3-ethoxyphenyl)ethane-1-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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€619.00 2023-07-18
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$943.0 2023-06-01
Enamine
EN300-1859785-2.5g
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$2732.0 2023-06-01
Enamine
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395862-1g
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